(Z)-4-hydroxypent-3-en-2-one;yttrium

• IUPAC Name: (Z)-4-hydroxypent-3-en-2-one;yttrium
• InChI: InChI=1S/3C5H8O2.Y/c3*1-4(6)3-5(2)7;/h3*3,6H,1-2H3;/b3*4-3-
• InChI Key: RIVNEXOFRRYWML-LNTINUHCSA-N
• Canonical SMILES: CC(=CC(=O)C)O.CC(=CC(=O)C)O.CC(=CC(=O)C)O.[Y]
• Isomeric SMILES: C/C(=C/C(=O)C)/O.C/C(=C/C(=O)C)/O.C/C(=C/C(=O)C)/O.[Y]
• Molecular Formula: C15H24O6Y
• Molecular Weight: 389.25 g/mol

Description

(Z)-4-hydroxypent-3-en-2-one, also known as HPE, is a compound that has gained attention in recent years due to its potential applications in various scientific fields. One of the most notable uses of HPE is in the synthesis of yttrium, a rare earth metal that has numerous industrial and technological applications. In

Mechanism Of Action

(Z)-4-hydroxypent-3-en-2-one;yttrium acts as a chelating agent in the synthesis of yttrium, which means that it forms a complex with the metal ions and helps to stabilize them. This allows for more efficient synthesis of yttrium and improves the purity of the final product.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of (Z)-4-hydroxypent-3-en-2-one;yttrium, as it is primarily used in laboratory settings. However, studies have shown that (Z)-4-hydroxypent-3-en-2-one;yttrium has low toxicity and is generally safe to handle.

Advantages And Limitations For Lab Experiments

One of the main advantages of using (Z)-4-hydroxypent-3-en-2-one;yttrium in lab experiments is its ability to improve the purity and yield of the final product. It is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, (Z)-4-hydroxypent-3-en-2-one;yttrium can be sensitive to air and moisture, which can impact its stability and effectiveness in certain experiments.

Future Directions

There are numerous future directions for research on (Z)-4-hydroxypent-3-en-2-one;yttrium and its applications. One potential area of focus is on improving the synthesis method of (Z)-4-hydroxypent-3-en-2-one;yttrium to make it more efficient and cost-effective. Additionally, researchers could explore the use of (Z)-4-hydroxypent-3-en-2-one;yttrium in the synthesis of other rare earth metals, as well as its potential applications in other scientific fields beyond yttrium synthesis. Finally, further studies could be conducted to investigate the biochemical and physiological effects of (Z)-4-hydroxypent-3-en-2-one;yttrium, as well as its potential toxicity and safety concerns.

Synthesis Methods

(Z)-4-hydroxypent-3-en-2-one;yttrium can be synthesized through the aldol condensation of acetaldehyde and acetone. The reaction is catalyzed by a base, such as sodium hydroxide or potassium hydroxide, and yields (Z)-4-hydroxypent-3-en-2-one;yttrium as the main product. This compound can then be further purified through recrystallization using a solvent such as ethanol.

Scientific Research Applications

One of the most significant scientific research applications of (Z)-4-hydroxypent-3-en-2-one;yttrium is in the synthesis of yttrium. Yttrium is a rare earth metal that has numerous industrial and technological applications, such as in the production of superconductors, lasers, and phosphors. (Z)-4-hydroxypent-3-en-2-one;yttrium is used as a chelating agent in the synthesis of yttrium, which helps to improve the purity and yield of the final product.